![molecular formula C6H4O3S B183125 3-Formyl-2-thiophenecarboxylic acid CAS No. 19991-68-5](/img/structure/B183125.png)
3-Formyl-2-thiophenecarboxylic acid
Overview
Description
3-Formyl-2-thiophenecarboxylic acid is an organic compound . It has been used in the synthesis of zinc and cadmium carboxylate complexes .
Synthesis Analysis
The synthesis of 3-Formyl-2-thiophenecarboxylic acid involves various chemical reactions . It has been used as a reactant for Suzuki-Miyaura cross-coupling reactions . More detailed information about its synthesis can be found in related peer-reviewed papers .Molecular Structure Analysis
The molecular formula of 3-Formyl-2-thiophenecarboxylic acid is C6H4O3S . Its average mass is 156.159 Da and its monoisotopic mass is 155.988113 Da .Chemical Reactions Analysis
3-Formyl-2-thiophenecarboxylic acid is used as a reactant for Suzuki-Miyaura cross-coupling reactions . More details about its chemical reactions can be found in the relevant literature .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Formyl-2-thiophenecarboxylic acid include a molecular weight of 156.16 , a melting point of 129-130 , and a density of 1.41±0.1 g/cm3 . It is slightly soluble in water .Scientific Research Applications
Synthesis of Polymeric Materials
This compound is used in the synthesis of novel acetylene monomers, which are essential for creating poly(2-methylbut-2-enyl thiophene-3-carboxylate), a material with potential applications in electronics and materials science .
Medicinal Chemistry
It serves as a lead compound for developing D-amino acid inhibitors, which have clinical significance in designing drugs that target specific amino acid configurations .
Photoinitiator Systems
In photopolymerization, this acid is used to create new 3D patterns by direct laser write experiments, which have implications in manufacturing and materials engineering .
Dye-Sensitized Solar Cells (DSCs)
The formyl group in this compound is instrumental in the functionalization of dyes for DSCs, contributing to renewable energy technologies .
Catalysis
Derivatives of this compound are used as catalysts in various chemical reactions, including Ullmann coupling, which is a method for creating carbon-carbon bonds in organic synthesis .
Organic Synthesis
It is involved in the Paal–Knorr reaction, which synthesizes thiophene derivatives that are valuable in creating pharmaceuticals and agrochemicals .
Safety and Hazards
3-Formyl-2-thiophenecarboxylic acid may cause skin irritation, serious eye irritation, and respiratory irritation . It should be stored in a dry, cool, and well-ventilated place and kept in a tightly closed container .
Relevant Papers For more detailed information, you may want to refer to the relevant papers that have been retrieved . These papers contain more specific information about the compound and its various properties and uses.
Mechanism of Action
Target of Action
It’s structurally similar compound, thiophene-2-carboxylic acid, is known to interact with copper (i) thiophene-2-carboxylate, acting as a catalyst for ullmann coupling reactions .
Mode of Action
It is used as a reactant for suzuki-miyaura cross-coupling reactions . In these reactions, it likely interacts with its targets to form new carbon-carbon bonds .
Biochemical Pathways
It’s structurally similar compound, thiophene-2-carboxylic acid, has been widely studied as a substrate in coupling reactions and olefinations .
Result of Action
Its use in suzuki-miyaura cross-coupling reactions suggests it plays a role in the formation of new carbon-carbon bonds .
properties
IUPAC Name |
3-formylthiophene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4O3S/c7-3-4-1-2-10-5(4)6(8)9/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUNMORKVPCSMTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1C=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00483950 | |
Record name | 3-formyl-2-thiophenecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00483950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Formyl-2-thiophenecarboxylic acid | |
CAS RN |
19991-68-5 | |
Record name | 3-formyl-2-thiophenecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00483950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-formylthiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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